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Introduction
L-Selenomethionine (SeMet) is a naturally occurring selenoamino acid, an analog of the

essential amino acid L-methionine where a selenium atom replaces the sulfur atom.[1][2] It is

the predominant form of selenium found in dietary sources such as Brazil nuts, grains,

legumes, and soybeans.[2][3] As a key organoselenium compound, L-Selenomethionine
serves as a primary vehicle for selenium in the food chain and is a crucial component in

nutritional supplements.[1][2] Its ability to be nonspecifically incorporated into proteins in place

of methionine makes it a vital tool in structural biology, particularly for X-ray crystallography and

mass spectrometry studies.[2][4] Furthermore, L-Selenomethionine is a precursor for the

synthesis of selenocysteine (Sec), the 21st proteinogenic amino acid, which is a critical

component of the active site of various functional selenoproteins, including the antioxidant

enzyme glutathione peroxidase.[5][6][7] This guide provides an in-depth overview of the

chemical properties, structure, and relevant experimental methodologies for L-
Selenomethionine.

Chemical and Physical Properties
L-Selenomethionine presents as a white to off-white or light yellow crystalline solid or powder.

[8][9][10] It is soluble in water, slightly soluble in methanol, and can be sensitive to high
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temperatures and extreme pH levels.[1][9]

Quantitative Data Summary
The key chemical and physical properties of L-Selenomethionine are summarized in the table

below for easy reference and comparison.

Property Value References

IUPAC Name
(2S)-2-amino-4-

methylselanylbutanoic acid
[9][11]

Synonyms
SeMet, Seleno-L-methionine,

L-(+)-Selenomethionine
[5][11]

CAS Number 3211-76-5 [8][11]

Molecular Formula C5H11NO2Se [8][11]

Molecular Weight 196.11 g/mol [8][12]

Exact Mass 196.99550 Da [10][11]

Appearance
White to off-white crystalline

solid/powder
[8][9]

Melting Point 265-267 °C (decomposes) [9][13][14]

Solubility
Soluble in water (50 mg/mL);

Slightly soluble in methanol
[3][8][9]

Specific Rotation [α]D
+18° to +20° (c=0.5, 2mol/L

HCl)
[10][14]

pKa (Predicted) 2.26 ± 0.10 [8]

PubChem CID 105024 [7][11]

ChEBI ID CHEBI:30021 [11]

SMILES C[Se]CC--INVALID-LINK--N [1][7]

Molecular Structure
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L-Selenomethionine is the L-enantiomer of selenomethionine. Structurally, it is characterized

by a central alpha-carbon bonded to an amino group, a carboxyl group, a hydrogen atom, and

a side chain containing a selenomethyl group (-CH2-CH2-Se-CH3). The presence of the

selenium atom is fundamental to its unique biochemical properties and its utility in structural

biology.
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Caption: 2D chemical structure of L-Selenomethionine.

Experimental Protocols
Synthesis of L-Selenomethionine
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A common method for the synthesis of L-Selenomethionine involves the reaction of L-

homoserine lactone hydrochloride with a methyl selenide source.[8][15]

Methodology:

Preparation of Reactants: Under a nitrogen atmosphere, L-homoserine lactone hydrochloride

(e.g., 13.75 g) is dissolved in N,N-dimethylformamide (DMF) (e.g., 40 mL).[8][15] In a

separate vessel, sodium methyl selenide is prepared. This can be achieved by reacting

selenium powder with a reducing agent like hydrazine hydrate in a sodium hydroxide

solution, followed by methylation with a reagent such as dimethyl sulfate.[16][17]

Alternatively, methyl selenate (e.g., 15.2 g) is dissolved in DMF (e.g., 20 mL).[8][15]

Reaction: The methyl selenide solution is slowly added to the dissolved L-homoserine

lactone hydrochloride. The mixture is then heated and refluxed for approximately 2 hours.[8]

[15]

Precipitation: After the reaction is complete, the mixture is cooled, and the pH is adjusted to

approximately 6.0 using an aqueous acetic acid solution. This causes a white solid, L-
Selenomethionine, to precipitate.[8][15]

Purification: The crude solid is collected and purified by recrystallization from a mixed solvent

system, typically water and ethanol, to yield pure L-Selenomethionine.[8][15] This process

can achieve a chemical purity and enantiomeric excess of over 99%.[15]
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L-Selenomethionine Synthesis

Dissolve L-homoserine lactone HCl
in DMF under N₂

Combine reactants and
reflux for ~2 hours

Prepare Sodium Methyl Selenide
(or dissolve Methyl Selenate in DMF)

Cool and adjust pH to 6.0
with Acetic Acid

Precipitate white solid
(Crude L-SeMet)

Recrystallize from
Water/Ethanol mixture

Pure L-Selenomethionine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Selenomethionine
(Dietary Intake)

Non-specific incorporation
into general proteins

 Replaces
Methionine

Trans-selenation Pathway

Selenocysteine (Sec)

Selenoprotein Synthesis
(e.g., GPx, TrxR)

 UGA codon-directed
incorporation

Reactive Oxygen Species (ROS)
(e.g., H₂O₂)

 Neutralizes

Cellular Protection &
Redox Homeostasis

 Promotes

Oxidative Damage
(Lipids, DNA, Proteins)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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